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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578 Get Quote

An In-depth Technical Guide to Dimethyl
Undecanedioate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Undecanedioate, a

dicarboxylic acid ester. The document is structured to furnish researchers, scientists, and

professionals in drug development with essential data, including its chemical identifiers and

physicochemical properties. While direct biological data on Dimethyl Undecanedioate is

limited in publicly accessible literature, this guide also explores the known applications and

biological significance of its parent compound, undecanedioic acid, to provide a basis for

potential research directions.

Core Chemical and Physical Data
Dimethyl undecanedioate is the dimethyl ester of undecanedioic acid.[1][2] Its fundamental

chemical and physical properties are summarized below.
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Property Value Source

CAS Number 4567-98-0 [1][3]

Molecular Formula C₁₃H₂₄O₄ [1][3][4][5]

Molecular Weight 244.33 g/mol [1][3][5]

Physical State Solid [4]

Purity >98% [1][4]

Synonyms

Undecanedioic acid, dimethyl

ester; Dimethyl 1,9-

nonanedicarboxylate;

Hendecanedioic acid dimethyl

ester

[1][4]

Contextual Biological and Pharmacological
Relevance: Undecanedioic Acid
While research directly focusing on the biological activities of dimethyl undecanedioate is not

extensively available, its parent compound, undecanedioic acid, has been investigated for

various applications, offering valuable insights for future studies.

Undecanedioic acid is a long-chain dicarboxylic acid with established industrial uses in the

synthesis of polymers like high-performance polyamides, hot-melt adhesives, and lubricants.[6]

[7] In the context of life sciences, it has demonstrated notable biological activities. For instance,

it is active against the dermatophytes T. rubrum, T. mentagrophytes, and M. canis at a

concentration of 1 mM.[8] Furthermore, undecanedioic acid has been utilized in the synthesis

of proteolysis-targeting chimeras (PROTACs) that exhibit anticancer activity in cancer cells with

mutant EGFR.[8] It has also been identified in human aortas with atherosclerotic lesions and in

the urine of patients undergoing hopantenate therapy.[9]

The applications of undecanedioic acid span several fields:

Corrosion inhibitors[9][10]
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Hot melt adhesives[9][10]

High-performance polyamides/nylon[9][10]

Metal-working fluids and lubricants[9]

Perfumery and pharmaceuticals[7]

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of dimethyl
undecanedioate are not readily available in the literature. However, a general approach to its

synthesis can be inferred from the synthesis of its parent acid and standard esterification

procedures. Furthermore, a hypothetical experimental workflow for assessing its biological

activity can be proposed based on methodologies used for similar compounds.

Synthesis of Undecanedioic Acid
A reported method for the synthesis of undecanedioic acid involves the reaction of α-nitro

ketone with sodium hydroxide in methanol, followed by oxidation.[9]

Materials:

α-nitro ketone

Methanol (MeOH)

1 N Sodium Hydroxide (NaOH)

0.5 M Disodium hydrogen phosphate (Na₂HPO₄)

Oxone® (Potassium peroxymonosulfate)

Brine (saturated NaCl solution)

10% Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)
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Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve the α-nitro ketone (0.7 mmol) in methanol (4.2 ml).

Add 25 ml of 0.5 M Na₂HPO₄ in 1 N NaOH to the solution.

Heat the resulting mixture at 70 °C for 1-4 hours.

Cool the solution to room temperature.

Add a solution of Oxone® (1.75 mmol) in water (3 ml).

After 4 hours, dilute the mixture with brine (10 ml).

Acidify the mixture to pH 2 with a 10% solution of HCl.

Extract the product with ethyl acetate (3 x 20 ml).

Wash the combined organic layers with brine (10 ml).

Dry the organic layer over Na₂SO₄ and evaporate the solvent to yield the pure dicarboxylic

acid.[9]

Standard esterification methods, such as Fischer esterification (refluxing the dicarboxylic acid

with methanol in the presence of a strong acid catalyst), could then be employed to synthesize

dimethyl undecanedioate.

Proposed Investigational Workflow
Given the absence of direct biological data for dimethyl undecanedioate, a logical first step

for researchers would be to investigate its potential biological activities. The following workflow

outlines a hypothetical approach, drawing parallels from studies on other dimethyl esters like

dimethyl fumarate, which is known to modulate signaling pathways involved in inflammation

and oxidative stress.[11][12]
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Caption: Proposed workflow for investigating the biological activity of Dimethyl
Undecanedioate.

Potential Signaling Pathways for Investigation
Based on the known activities of structurally related dicarboxylic acids and their esters, several

signaling pathways could be prioritized for investigation. For instance, dimethyl fumarate is

known to activate the NRF2 pathway, which is a key regulator of cellular antioxidant responses.

[11] It has also been shown to modulate the NF-κB and JAK-STAT signaling pathways, which

are critical in inflammation. A hypothetical signaling cascade that could be investigated for

dimethyl undecanedioate is presented below.
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Caption: Hypothetical signaling pathways potentially modulated by Dimethyl Undecanedioate.
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This guide provides foundational information on dimethyl undecanedioate for researchers

and professionals in drug development. While direct biological data is sparse, the information

on its parent compound, undecanedioic acid, and the proposed investigational workflows offer

a starting point for future research into the potential therapeutic applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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